2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(3,5-dimethoxyphenyl)methyl]-4-[(2-methylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C23H32N2O3/c1-18-6-4-5-7-20(18)16-24-9-10-25(21(17-24)8-11-26)15-19-12-22(27-2)14-23(13-19)28-3/h4-7,12-14,21,26H,8-11,15-17H2,1-3H3
• InChI Key: YONFSNZFIVMVDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(C(C2)CCO)CC3=CC(=CC(=C3)OC)OC
• Molecular Formula: C23H32N2O3
• Molecular Weight: 384.5 g/mol

Description

2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol, also known as DMMDA-2, is a psychoactive drug that belongs to the family of phenethylamines. It was first synthesized in the 1970s by Alexander Shulgin, a renowned chemist and pharmacologist. Despite its potential therapeutic applications, the drug is classified as a Schedule I controlled substance due to its psychoactive effects.

Scientific Research Applications

2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol has been used in scientific research to study its effects on the central nervous system. It has been found to exhibit psychedelic effects similar to those of other phenethylamines such as mescaline and 2C-B. Studies have shown that 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol binds to serotonin receptors in the brain, which may explain its psychoactive effects. Additionally, 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol has been found to have potential therapeutic applications for the treatment of depression, anxiety, and post-traumatic stress disorder.

Mechanism of Action

2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol acts on the central nervous system by binding to serotonin receptors, specifically the 5-HT2A receptor. This receptor is responsible for regulating mood, cognition, and perception. When 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol binds to the 5-HT2A receptor, it alters the signaling pathways in the brain, leading to changes in perception, mood, and thought processes. The exact mechanism of action of 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol is not fully understood and requires further research.
Biochemical and Physiological Effects
2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol has been found to produce a range of biochemical and physiological effects. It can cause changes in perception, mood, and thought processes. It has been reported to produce visual hallucinations, altered time perception, and synesthesia. Additionally, 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol has been found to increase heart rate, blood pressure, and body temperature. It can also cause nausea, vomiting, and diarrhea.

Advantages and Limitations for Lab Experiments

2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol has several advantages for use in lab experiments. It has a high affinity for serotonin receptors, making it a useful tool for studying the central nervous system. Additionally, it has been found to have potential therapeutic applications for the treatment of depression, anxiety, and post-traumatic stress disorder. However, 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol is a controlled substance and can only be used in lab experiments with appropriate permits and licenses. Additionally, its psychoactive effects may make it difficult to conduct experiments with human subjects.

Future Directions

There are several future directions for research on 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol. One area of interest is its potential therapeutic applications. Studies have shown that 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol may have antidepressant and anxiolytic effects, making it a promising candidate for the treatment of mental health disorders. Additionally, further research is needed to fully understand the mechanism of action of 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol and its effects on the central nervous system. This could lead to the development of new drugs with similar effects but fewer side effects. Finally, research is needed to determine the long-term effects of 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol use and its potential for addiction.

Synthesis Methods

The synthesis of 2-[1-(3,5-dimethoxybenzyl)-4-(2-methylbenzyl)-2-piperazinyl]ethanol involves the reaction of 3,5-dimethoxybenzyl chloride with 2-methylbenzylmagnesium bromide, followed by the addition of piperazine and the reduction of the resulting imine with sodium borohydride. The final product is obtained after purification through column chromatography. The synthesis process is complex and requires specialized knowledge and equipment.